Cas no 161670-00-4 (1,2,4-Triazine-5,6-diamine, 3-(methylsulfonyl)-, 1-oxide)

• Product Name: 1,2,4-Triazine-5,6-diamine, 3-(methylsulfonyl)-, 1-oxide
• CAS No: 161670-00-4
• MF: C₄H₇N₅O₃S
• MW: 205.195078134537
• CID: 1341566
• Update Time: 2024-08-17

1,2,4-Triazine-5,6-diamine, 3-(methylsulfonyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-5,6-diamine, 3-(methylsulfonyl)-, 1-oxide

• Inchi： 1S/C4H7N5O3S/c1-13(11,12)4-7-2(5)3(6)9(10)8-4/h6H2,1H3,(H2,5,7,8)
• InChI Key： LJDFRECTUZKLGN-UHFFFAOYSA-N
• SMILES： [N+]1([O-])C(N)=C(N)N=C(S(C)(=O)=O)N=1

Computed Properties

• Exact Mass: 205.02711

Experimental Properties

• Density: 2.07±0.1 g/cm3(Predicted)
• Boiling Point: 597.5±53.0 °C(Predicted)
• PSA: 138.9
• pka: -0.55±0.10(Predicted)